![molecular formula C7H5F2NO2 B3138757 1,2-Difluoro-5-methyl-3-nitrobenzene CAS No. 468718-05-0](/img/structure/B3138757.png)
1,2-Difluoro-5-methyl-3-nitrobenzene
Overview
Description
1,2-Difluoro-5-methyl-3-nitrobenzene is an organic compound with the molecular formula C7H5F2NO2 . It is a solid substance with a molecular weight of 173.12 .
Molecular Structure Analysis
The molecular structure of 1,2-Difluoro-5-methyl-3-nitrobenzene is represented by the linear formula C7H5F2NO2 . The average mass is 173.117 Da and the monoisotopic mass is 173.028839 Da .Physical And Chemical Properties Analysis
1,2-Difluoro-5-methyl-3-nitrobenzene is a solid substance . It has a boiling point of 247.5±35.0 C at 760 mmHg .Scientific Research Applications
Catalytic Hydrogenolysis Reactions
1,2-Difluoro-5-methyl-3-nitrobenzene has been studied for its reactivity in catalytic hydrogenolysis reactions. When treated with PdO or Raney nickel catalysts, the C₂–C₃ bond of the cyclopropane ring undergoes cleavage exclusively. The fluorine substituent contributes to weakening and lengthening this bond, influencing regioselectivity .
Difluoromethylation Processes
Recent advances in difluoromethylation processes have benefited from the invention of multiple difluoromethylation reagents. Researchers explore X–CF₂H bond formation, where X represents C(sp), C(sp₂), C(sp₃), O, N, or S. 1,2-Difluoro-5-methyl-3-nitrobenzene plays a role in this field, contributing to the development of new synthetic methodologies .
Indole Derivatives Synthesis
Indole derivatives are biologically active compounds with applications in cancer treatment, antimicrobial agents, and other therapeutic areas. 1,2-Difluoro-5-methyl-3-nitrobenzene can serve as a precursor in the synthesis of indole-based molecules, which exhibit diverse and vital properties .
Azapentalene Formation
In addition to its azido group, 1,2-Difluoro-5-methyl-3-nitrobenzene has been utilized for azapentalene synthesis. By displacing an N-iodonium intermediate with an adjacent nitrogen atom of the attached pyrazole, researchers create azapentalenes—an interesting class of heterocyclic compounds .
Safety and Hazards
properties
IUPAC Name |
1,2-difluoro-5-methyl-3-nitrobenzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5F2NO2/c1-4-2-5(8)7(9)6(3-4)10(11)12/h2-3H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISWPRFDMJAWGIR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)F)F)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5F2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,2-Difluoro-5-methyl-3-nitrobenzene |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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